Bemesetron
Bemesetron
3,5-dichlorobenzoic acid (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) ester is a benzoate ester.
Brand Name:
Vulcanchem
CAS No.:
40796-97-2
VCID:
VC0534836
InChI:
InChI=1S/C15H17Cl2NO2/c1-18-12-2-3-13(18)8-14(7-12)20-15(19)9-4-10(16)6-11(17)5-9/h4-6,12-14H,2-3,7-8H2,1H3/t12-,13-/m1/s1
SMILES:
CN1C2CCC1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl
Molecular Formula:
C15H17Cl2NO2
Molecular Weight:
314.2 g/mol
Bemesetron
CAS No.: 40796-97-2
Cat. No.: VC0534836
Molecular Formula: C15H17Cl2NO2
Molecular Weight: 314.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,5-dichlorobenzoic acid (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) ester is a benzoate ester. |
|---|---|
| CAS No. | 40796-97-2 |
| Molecular Formula | C15H17Cl2NO2 |
| Molecular Weight | 314.2 g/mol |
| IUPAC Name | [(1R,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3,5-dichlorobenzoate |
| Standard InChI | InChI=1S/C15H17Cl2NO2/c1-18-12-2-3-13(18)8-14(7-12)20-15(19)9-4-10(16)6-11(17)5-9/h4-6,12-14H,2-3,7-8H2,1H3/t12-,13-/m1/s1 |
| Standard InChI Key | MNJNPLVXBISNSX-CHWSQXEVSA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@@H]1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl |
| SMILES | CN1C2CCC1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl |
| Canonical SMILES | CN1C2CCC1CC(C2)OC(=O)C3=CC(=CC(=C3)Cl)Cl |
| Appearance | Solid powder |
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